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Compound of Interest

4-(1-bromoethyl)-N,N-
Compound Name:
dimethylaniline

Cat. No.: B13231999

Get Quote

Scope and Chemical Identity

This guide addresses the safety profile, toxicological mechanisms, and handling protocols for
Halogenated N,N-Dimethylanilines (e.g., 4-Bromo-N,N-dimethylaniline). These compounds are
"privileged scaffolds” in drug discovery, frequently used in palladium-catalyzed cross-couplings
(Suzuki-Miyaura, Buchwald-Hartwig) to synthesize pharmaceutical intermediates.

Critical Distinction: While often colloquially grouped, researchers must distinguish between:

o Aryl Halides (Focus of this guide): Halogen attached to the aromatic ring (e.g., 4-bromo-N,N-
dimethylaniline). Primary hazard: Methemoglobinemia and acute toxicity.[1]

 Aniline Mustards (N-Alkyl Halides): Halogen attached to the alkyl tail (e.g., N-(2-chloroethyl)-
N-methylaniline). Primary hazard: Extreme alkylating potential (Vesicant/Mutagen).If
handling these, refer to Nitrogen Mustard protocols immediately.

Representative Compound Data
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Property Specification

Compound 4-Bromo-N,N-dimethylaniline

CAS Number 586-77-6

Molecular Formula CsH10BrN

Physical State Solid (White to off-white crystals)
Melting Point 53-55°C

Primary Hazard Acute Toxicity (Oral/Dermal/Inhalation)

The Hazard Matrix (GHS Classification)

Standard Safety Data Sheets (SDS) often lack the mechanistic context required for safe drug
development workflows. Below is the functional hazard matrix integrating GHS codes with
operational risks.
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Operational
Hazard Category GHS Code Statement L
Implication
Zero-Skin-Contact
Toxic if swallowed, in Policy. These
Acute Toxicity H301/H311/H331 contact with skin, or compounds penetrate
inhaled. intact skin rapidly due
to lipophilicity.
Treat as a potential
) carcinogen. Use
) o Suspected of causing )
Carcinogenicity H351 isolators or Class I
cancer.[2][3][4] ) )
Biosafety Cabinets
(BSC) for weighing.
Methemoglobinemia
Causes damage to ) ]
Risk. Cyanosis (blue
Target Organ H370 organs (Blood/CNS). ] o ]
2] lips/nails) is the first
warning sign.
Dusts are highly
o Causes skin/serious irritating; do not rely
Irritation H315/H319

eye irritation.[5]

on standard surgical

masks.

Toxicological Mechanisms: The "Why"

To ensure safety, one must understand the causality of the toxicity. N,N-dimethylanilines are

not just simple irritants; they are pro-oxidant metabolic poisons.

The Methemoglobinemia Pathway

The lipophilic nature of the dimethylamino group allows rapid absorption. Once systemic, the

molecule undergoes N-oxidation via hepatic Cytochrome P450 enzymes.

» Bioactivation: The parent amine is oxidized to N-oxide or phenylhydroxylamine

intermediates.
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» Redox Cycling: These active metabolites oxidize Hemoglobin (Fe?*) to Methemoglobin
(Fes+).

» Hypoxia: Methemoglobin cannot bind oxygen, leading to functional anemia and cellular
hypoxia (cyanosis).

Mechanism Diagram

The following diagram illustrates the metabolic activation pathway leading to toxicity.

4-Bromo-N,N-
dimethylaniline

N-Oxide /
Phenylhydroxylamine (Fe2+)

Click to download full resolution via product page

Figure 1: Metabolic activation pathway of dimethylanilines leading to Methemoglobinemia and
the intervention point for Methylene Blue.

Operational Safety & Handling Protocol

This protocol is designed as a self-validating system. Every barrier has a redundancy.

Engineering Controls

e Primary Containment: All weighing of solids must occur in a Vented Balance Enclosure
(VBE) or a Glovebox.

¢ Reaction Containment: Reactions involving heating (e.g., Suzuki couplings) must be
performed in a fume hood with a face velocity >100 fpm.

o Static Control: Use anti-static gun/ionizers during weighing. Fine organic dusts are
deflagration hazards.

Personal Protective Equipment (PPE) Matrix
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Standard nitrile gloves are insufficient for prolonged contact with aromatic amines due to rapid

permeation.
PPE Layer Specification Rationale
) ) ) Chemical barrier.[3]
Laminate Film (Silver _ _
Glove (Inner) ) Breakthrough time >480 min
Shield/4H) .
for aromatics.
) o ) Mechanical protection and
Glove (Outer) Thick Nitrile (8 mil) )
dexterity.
) ] ] Protection against particulate
Respiratory P100 / N95 (if outside hood) ) ]
inhalation.
Prevents accumulation on
Body Tyvek Lab Coat (Disposable) cotton clothing which can off-

gas later.

Process Safety: The Menschutkin Reaction Risk

A common workflow involves reacting N,N-dimethylanilines with alkyl halides to form
guaternary ammonium salts.

e Hazard: This reaction is exothermic and can accelerate autocatalytically.

o Control: Always perform a Differential Scanning Calorimetry (DSC) test on new substrates
before scaling >5g.

o Protocol: Add the alkyl halide slowly at low temperature (0°C) to control the exotherm.

Emergency Response: The Cyanosis Protocol

Standard First Aid is insufficient for aniline poisoning. Medical personnel must be informed of
the specific chemical class.

Immediate Actions
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o Skin Contact: Wash with Polyethylene Glycol 300 (PEG-300) or soapy water. Do not use
alcohol (increases absorption).

« Inhalation/Ingestion: Move to fresh air. Administer 100% Oxygen immediately.

e Observation: Monitor for "Chocolate Brown" blood or blue lips.

The Antidote: Methylene Blue

Crucial for Medical Staff: If Methemoglobin levels >30%, the specific antidote is Methylene Blue
(1-2 mg/kg V).

e Mechanism:[3] Methylene blue acts as an electron carrier for the NADPH-MetHb reductase
enzyme system, accelerating the reduction of Fe3* back to Fe?*.

Waste Management & Deactivation

Do not dispose of dimethylanilines in general organic waste if they are reactive intermediates.

Chemical Deactivation (Quenching)

For spills or glassware cleaning, use an oxidative quench to degrade the aromatic ring (only if
safe to do so) or an acidic wash to protonate the amine (reducing volatility).

e Acid Wash: 10% HCI converts the volatile free base into the non-volatile hydrochloride salt.
o Reaction:

o Disposal: Label waste explicitly as "Toxic: Aromatic Amine - Cancer Suspect.”

Waste Workflow Diagram
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Spill / Waste Generation

Identify State

Solid Waste Liquid Waste

educe Volatility

Acidify (10% HCI)
to form Salt

N/

Label: TOXIC / CARCINOGEN 7

Double Bag (Tyvek)

High Temp Incineration

Click to download full resolution via product page
Figure 2: Waste disposal workflow emphasizing acidification to reduce volatility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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